Cas no 37031-12-2 (1,2-Dithiane-4,5-diol,(4S,5S)-)

• Product Name: 1,2-Dithiane-4,5-diol,(4S,5S)-
• CAS No: 37031-12-2
• MF: C₄H₈O₂S₂
• MW: 152.235118865967
• CID: 311182
• PubChem ID: 445528
• Update Time: 2025-04-19

1,2-Dithiane-4,5-diol,(4S,5S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiane-4,5-diol,(4S,5S)-
• (4S,5S)-1,2-DITHIANE-4,5-DIOL
• SCHEMBL1628866
• DB02693
• SR-01000634012-1
• NS00068402
• UNII-8T052MD8AP
• Trans-4,5-dihydroxy-1,2-dithiane(S,S)
• (4S,5S)-4,5-dihydroxy-1,2-dithiane
• 37031-12-2
• 4,5-Dihydroxy-1,2-dithiane
• 1,2-Dithiane-4,5-diol, (4S,5S)-
• 1,2-Dithiane-4,5-diol,(4R,5R)-rel-
• C4H8O2S2
• InChI=1/C4H8O2S2/c5-3-1-7-8-2-4(3)6/h3-6H,1-2H2/t3-,4-/m1/s1
• CS-0157913
• 4,5(trans)-Dioxide-1,2-dithiane
• DTXSID80190534
• D1D
• Q27104484
• MFCD00006661
• 14193-38-5
• CHEBI:41837
• 8T052MD8AP
• trans-1,2-Dithiane-4,5-diol
• trans-4,5-Dihydroxy-1,2-dithian
• trans-4,5-Dihydroxy-1,2-dithiane, >=99%
• CCG-44158
• (-)-Trans-1,2-dithiane-4,5-diol
• NSC663605
• (4S,5S)-dithiane-4,5-diol
• L-4,5-Dihydroxy-1,2-dithiane
• trans-4,5-Dihydroxy-1,2-dithiane
• YPGMOWHXEQDBBV-QWWZWVQMSA-
• o-DITHIANE, 4,5-DIHYDROXY-, L-
• D-8230

• Inchi： 1S/C4H8O2S2/c5-3-1-7-8-2-4(3)6/h3-6H,1-2H2/t3-,4-/m1/s1
• InChI Key： YPGMOWHXEQDBBV-QWWZWVQMSA-N
• SMILES： S1C[C@H]([C@@H](CS1)O)O

Computed Properties

• Exact Mass: 151.99664
• Monoisotopic Mass: 151.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.1A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.531
• Boiling Point: 284.9°Cat760mmHg
• Flash Point: 139°C
• Refractive Index: 1.689
• PSA: 40.46